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Compound of Interest

n-Methyl-4-(propan-2-
Compound Name:
yl)benzamide

CAS No.: 6314-87-0

Cat. No.: B15489958

Get Quote

\ J

CAS Number: 6314-87-0 Chemical Formula: C11H1sNO Synonyms:N-Methyl-4-
isopropylbenzamide; 4-Isopropyl-N-methylbenzamide[1][2][3]

Executive Summary & Operational Directive

Core Directive:N-Methyl-4-(propan-2-yl)benzamide is a substituted benzamide intermediate.
[1][2][3] Under no circumstances should this compound be discharged into municipal
wastewater systems or environmental waterways.[3] The only validated disposal method is
high-temperature incineration via a licensed hazardous waste management facility.[1][3]

Immediate Action Required:

» Classification: Treat as Hazardous Waste (RCRA Non-Specific or Characteristic depending
on solvent context).[3][4]

e Segregation: Isolate from strong oxidizers and strong acids.[3]

¢ Disposal Path: Thermal destruction (Incineration) with NOx scrubbing.[3]
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Hazard Identification & Risk Assessment

As a Senior Application Scientist, | must emphasize that while specific toxicological data for this
exact CAS (6314-87-0) may be limited in public repositories, the structural class (N-substituted
benzamides) dictates the safety profile.[1][2][3] We apply the Precautionary Principle.

Classification

Hazard Category (Predicted/Class- Signal Word Hazard Statements
Based)
o _ Harmful if swallowed.
Acute Toxicity Category 4 (Oral) Warning
[1][21[3]
) ) ) Causes skin irritation.
Skin Corrosion Category 2 Warning 3]
. Causes serious eye
Eye Damage Category 2A Warning o
irritation.[3]
_ May cause respiratory
STOT - SE Category 3 Warning o
irritation.[1][2][3]
Toxic to aquatic life
Aquatic Toxicity Category 2 (Chronic) None with long-lasting

effects.[1][2][3]

Scientific Rationale: The amide bond is stable but can hydrolyze under extreme pH, releasing
N-methylamine (toxic/flammable) and 4-isopropylbenzoic acid.[1][2][3] The isopropyl group
adds lipophilicity, increasing potential for bioaccumulation relative to simple benzamides.[5]

Waste Segregation & Handling Protocols

Proper segregation is the primary defense against unexpected exothermic events in the waste
stream.

A. Compatibility Matrix

o INCOMPATIBLE: Strong Oxidizing Agents (e.g., Nitric Acid, Peroxides) — Risk of violent
oxidation.[3][5]
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+ INCOMPATIBLE: Strong Acids/Bases — Risk of hydrolysis and heat generation.[3]

« COMPATIBLE: General organic combustible waste (non-halogenated solvents, solid organic
debris).[3][5]

B. Waste Stream Decision Logic (DOT Diagram)

Waste Material:

N-Methyl-4-(propan-2-yl)benzamide

Physical State?

VRN

Solid / Crystalline Dissolved in Solvent

l '

Solid Hazardous Waste
(Fiber Drum / Poly Container)

Solvent Type?

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (MeOH, EtOAc, Acetone)

Halogenated Liquid Waste Organic Liquid Waste
(Safety Can / Carboy) (Safety Can / Carboy)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Figure 1. Waste segregation logic flow ensuring compliance with solvent stream
requirements.

Detailed Disposal Procedures
Scenario A: Laboratory Scale (Solid Waste < 1 kg)

» Collection: Place the solid substance into a wide-mouth high-density polyethylene (HDPE)
jar.

» Labeling: Affix a hazardous waste label.
o Constituents: "N-Methyl-4-(propan-2-yl)benzamide, Solid."[1][2][3]
o Hazards: Irritant, Toxic.[3][5]

e Secondary Containment: Place the HDPE jar into a secondary clear plastic bag (4 mil
thickness) and seal.

o Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

Scenario B: Process Scale / Liquid Waste (Solutions)

» Solvent Identification: Determine if the carrier solvent is halogenated (e.g., Dichloromethane)
or non-halogenated (e.g., Methanol).[5]

» Container Selection: Use UN-rated solvent safety cans (UN 1Al or 3H1).

o Note: Ensure the container material is compatible with the solvent (e.g., do not use certain
plastics with acetone).[5]

o Transfer: Funnel liquid waste into the container, leaving 10% headspace for thermal
expansion.

o Labeling: List all components.

o Example: "95% Methanol, 5% N-Methyl-4-(propan-2-yl)benzamide."[1][2][3]
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o Disposal: Transfer to the facility's central hazardous waste storage for vendor pickup (e.g.,
Veolia, Clean Harbors).[5]

Scenario C: Empty Containers

o Triple Rinse: Triple rinse the empty container with a compatible solvent (e.g., Ethanol).[5]
e Rinsate Disposal: Treat the rinsate as Scenario B (Liquid Hazardous Waste).[3]

» Container Defacing: Deface the label and mark as "Empty." Dispose of the container as
general lab trash only if triple-rinsed and dry; otherwise, treat as solid hazardous waste.[2][3]

[5]

Emergency Spill Response Workflow

In the event of a spill during disposal staging, follow this self-validating containment protocol.

Gen l\ySwepIS p
(Avoid Dust Gen

/'| Solid Spill |—>|
Don PPE:
Nitrile Gloves, Lab Coat,
Lq id Spil > Apply Inert Absorbent

Goggles, N95 Mask
(Vermiculite/Sand)

Spill Detected

Report to EHS

Click to download full resolution via product page

Caption: Figure 2. Operational workflow for spill containment and cleanup.

Regulatory Compliance & Transport
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Regulation Requirement Action Item

Classify as ignitable (D001) if
in flammable solvent, or toxic if
testing dictates.[3][5] Default to

Non-Specific Organic Waste.

Hazardous Waste
RCRA (USA) Determination (40 CFR 262.[1]
[2][3]11)

UN3077, Environmentally
hazardous substance, solid,

DOT (USA) Shipping Description n.o.s.[3][5] (N-Methyl-4-
(propan-2-yl)benzamide), 9, Ill.
[1][2](3]

Check current ECHA lists;
] generally not listed as SVHC
REACH (EU) SVHC Screening i )
but requires standard chemical

hygiene.[3]

Expert Insight: When shipping for disposal, always use the "n.o.s.” (not otherwise specified)
designation if the specific chemical name is not in the DOT registry, appending the technical
name in parentheses. This ensures emergency responders know the exact hazard.[3]

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 576816, 4-Methyl-N-(1-methylethyl)benzamide. Retrieved from [Link](Note: Isomeric
reference for structural hazard inference).[1][3]

o U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Parts 260-273.[1][2][3] Retrieved from [Link][1][3]

o Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200.[3][6] Retrieved from [Link][1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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